ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C20H18F3N3O3S2/c1-3-29-19(28)16-11-5-4-6-14(11)31-18(16)26-15(27)9-30-17-12(8-24)13(20(21,22)23)7-10(2)25-17/h7H,3-6,9H2,1-2H3,(H,26,27)
• InChI Key: VIKNUIAPFGSABL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CSC3=NC(=CC(=C3C#N)C(F)(F)F)C
• Molecular Formula: C20H18F3N3O3S2
• Molecular Weight: 469.5 g/mol

Description

Ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H18F3N3O3S2 and its molecular weight is 469.5g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Ethyl 2-(phenyliminomethyleneamino)-5,6-dihydro-4H-cyclopentathiopehene-2-carboxylate was synthesized and studied for its molecular structure, where the fused thienopyrimidinone ring system was found to be essentially planar (Hu, Chen, Xie, & Liu, 2007).

Antimicrobial Activity

• Novel compounds including Ethyl 2-((1-hydroxynaphthalen-2-yl)methyleneamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate and their metal complexes were synthesized and exhibited significant antibacterial and antifungal activities (Altundas, Sarı, Çolak, & Öğütcü, 2010).

Pharmaceutical Synthesis

• Ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylates have been synthesized and are expected to have antihypertensive activity (Kumar & Mashelker, 2006).

Synthesis of Fluorinated Compounds

• Synthesis of Ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives for the synthesis of related fluorinated fused heterocyclic compounds was achieved (Wang et al., 2012).

Heterocyclic Synthesis

• Ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate was studied for its ability to rearrange into different heterocyclic compounds (Desideri, Manna, & Stein, 1981).

Mechanism of Action

Target of Action

It’s known that the compound exhibits medium-strength and non-competitive inhibition of a certain enzyme

Mode of Action

The mode of action of AM-807/14147293 involves its interaction with its target enzyme, resulting in non-competitive inhibition . This means that the compound binds to a site other than the active site of the enzyme, altering the enzyme’s conformation and reducing its activity.